Cas no 13756-40-6 (Benzoicacid, 4-nitro-, 1-methylethyl ester)

• Product Name: Benzoicacid, 4-nitro-, 1-methylethyl ester
• CAS No: 13756-40-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 235639
• PubChem ID: 242282
• Update Time: 2025-04-19

Benzoicacid, 4-nitro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-nitro-, 1-methylethyl ester
• 4-NITRO-BENZOIC ACID ISOPROPYL ESTER
• propan-2-yl 4-nitrobenzoate
• 4-Nitrobenzoic acid, isopropyl ester
• Benzoic acid, 4-nitro, isopropyl ester
• Isopropyl 4-nitrobenzoate
• NSC-50762
• Isopropyl4-nitrobenzoate
• 13756-40-6
• SCHEMBL4809726
• AKOS000420975
• JSZSPHFHMMXJEU-UHFFFAOYSA-N
• NSC50762
• SR-01000631398-1
• Benzoic acid, 4-nitro-, 1-methylethyl ester
• DTXSID70287381
• CCG-41311
• CS-0334292
• p-Nitrobenzoesaureisopropylester

• MDL： MFCD00114618
• Inchi： 1S/C10H11NO4/c1-7(2)15-10(12)8-3-5-9(6-4-8)11(13)14/h3-7H,1-2H3
• InChI Key： JSZSPHFHMMXJEU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)C

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44
• LogP: 2.68320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives